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Compound of Interest

Compound Name: Halosulfuron-methyl!

Cat. No.: B1672931

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Halosulfuron-methyl, a
selective, post-emergence sulfonylurea herbicide, for weed management in turfgrass settings.
This document synthesizes data from scientific literature to provide detailed protocols for
experimental application and evaluation, quantitative efficacy and phytotoxicity data, and a
summary of its mechanism of action.

Mechanism of Action

Halosulfuron-methyl is a systemic herbicide that is absorbed by the roots and shoots of
susceptible plants. It functions as an acetolactate synthase (ALS) inhibitor, also known as
acetohydroxyacid synthase (AHAS). ALS is a critical enzyme in the biosynthetic pathway of
branched-chain amino acids: valine, leucine, and isoleucine. By inhibiting this enzyme,
Halosulfuron-methyl halts cell division and plant growth, leading to the eventual death of the
targeted weed. Symptoms, including stunting, chlorosis, and necrosis of the growing points,
typically manifest within one to two weeks of application.[1]
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Mechanism of action of Halosulfuron-methyl.
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Application Parameters

Effective weed control with Halosulfuron-methyl is dependent on proper application

techniques. For research purposes, precise and consistent application is paramount.

Table 1. Recommended Application Parameters for Experimental Trials

Parameter

Recommendation

Notes

Application Timing

Post-emergence, when target

weeds are actively growing.

Best results are often achieved
when weeds are young and
not under stress from drought

or heat.

Application Rate

50 to 150 g a.i./ha (0.045 to
0.134 Ib a.i./acre)

Optimal rate depends on the
target weed species,
infestation density, and

turfgrass tolerance.[2][3][4]

Higher volumes may be

necessary for dense weed

Spray Volume 100 to 400 L/ha (10 to 40 GPA) )
canopies to ensure thorough
coverage.[5]
Provides uniform coverage.
Flat-fan nozzles (e.g., TeeJet Use nozzles that produce
Nozzle Type

8004XR, TP9504EVS)

medium to coarse droplets to

minimize drift.

Operating Pressure

15 to 40 psi (103 to 276 kPa)

Lower pressures within the
nozzle's recommended range
will produce larger droplets,

reducing drift potential.

Adjuvant

Nonionic surfactant (NIS) at
0.25% to 0.5% v/v

Enhances spray coverage and

uptake by the weed foliage.

Efficacy Data
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Halosulfuron-methyl primarily controls sedges and some broadleaf weeds. Its efficacy can

vary based on the weed species, growth stage, and environmental conditions.

Table 2: Efficacy of Halosulfuron-methyl on Common Turfgrass Weeds

Application Days After
Weed Common Weed
. Rate (g Treatment Reference
Species Name . Control (%)
a.i./ha) (DAT)
Cyperus Purple
67.5- 150 96.3-97.9 60
rotundus Nutsedge
Cyperus Purple Effective
P P 50 45
rotundus Nutsedge Control
Cyperus Mullumbimby 65 - 130
o Good Control -
brevifolius Couch (product)
Cyperus
) Navua Sedge 25-73 40 - 95 56-70
aromaticus
Broadleaf ] 67.5 (in tank ]
Various ) Variable 60
Weeds* mix)

*Note: Halosulfuron-methyl provides limited control of many broadleaf weeds when used

alone. Tank mixing with other herbicides may be necessary for broader spectrum control.

Turfgrass Safety and Phytotoxicity

Halosulfuron-methyl is known for its high degree of safety on many established warm- and

cool-season turfgrass species. However, some transient phytotoxicity (e.g., slight discoloration)

may be observed under certain conditions.

Table 3: Turfgrass Tolerance to Halosulfuron-methyl
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Turfgrass Common Application Phytotoxicity
] . . Reference
Species Name Rate (g a.i./ha) Rating*
Bermudagrass o
No significant
(Cynodon Bermudagrass 50 o
phytotoxicity
dactylon)
Upto 4
Kentucky o Acceptable
Kentucky applications of o
Bluegrass (Poa (minimal
) Bluegrass 0.75 o0z/A ] ]
pratensis) discoloration)
product
Various Warm- 65 -130 No evidence of
Season Turf (product) phytotoxicity

Various Cool-

Season Turf

Generally low

phytotoxicity

*Phytotoxicity is often rated on a scale of 0 to 10 or 0 to 100%, where 0 = no injury and 10 or

100 = complete turfgrass death. An acceptable level of phytotoxicity is typically below 20-30%.

Experimental Protocols

The following protocols are generalized methodologies for conducting field trials to evaluate the

efficacy and safety of Halosulfuron-methyl in turfgrass.

Experimental Design and Plot Establishment

Site Selection: Choose a site with a uniform stand of the desired turfgrass species and a

natural, uniform infestation of the target weed species.

Experimental Design: Employ a randomized complete block design (RCBD) with 3 to 4

replications.

Plot Size: Establish plots of a uniform size, for example, 1.5 m x 1.5 m (5 ft x 5 ft).

Buffer Zones: Include buffer zones between plots to prevent spray drift between treatments.

Untreated Control: Include an untreated control plot within each replication for comparison.

© 2025 BenchChem. All rights reserved.

5/8

Tech Support


https://www.benchchem.com/product/b1672931?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Herbicide Application

Equipment: Utilize a CO2-pressurized backpack sprayer equipped with a boom and flat-fan
nozzles (e.g., TeeJet 8004XR).

Calibration: Calibrate the sprayer to deliver a precise volume of spray solution per unit area
(e.g., 200 L/ha).

Treatment Preparation: Prepare the spray solutions for each treatment, including the addition
of a nonionic surfactant at the specified concentration (e.g., 0.25% v/v).

Application: Apply the treatments uniformly to the designated plots, ensuring consistent
speed and boom height.

Site Selection Plot Establishment Pre-Treatment Data Collection Herbicide Application Post-Treatment Data Collection Data Analysis
(Uniform Turf & Weeds) ™ (RCBD, 3-4 Reps) ™ (Weed Counts, Turf Quality) (Calibrated Sprayer) (e.0., 14, 28, 60 DAT) ™| (ANOVA, Mean Separation)

Click to download full resolution via product page

Experimental workflow for a turfgrass herbicide trial.

Data Collection and Evaluation

Weed Control Efficacy:

o Visual Ratings: Assess percent weed control visually on a scale of 0% (no control) to
100% (complete control) at specified intervals (e.g., 14, 28, and 60 days after treatment -
DAT).

o Weed Counts: Count the number of surviving weeds per unit area (e.g., per square meter)
within each plot.

o Biomass: Harvest the above-ground weed biomass from a specified area within each plot,
dry it to a constant weight, and record the dry weight.

o Turfgrass Phytotoxicity:
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o Visual Ratings: Rate turfgrass injury on a scale of 0% (no injury) to 100% (complete turf
death) or on a scale of 0 to 10, where 0 is no injury and 10 is complete death. Ratings
should consider discoloration, stunting, and stand thinning.

e Turfgrass Quality:

o Visual Ratings: Assess overall turfgrass quality on a scale of 1 to 9, where 1 is dead turf, 9
is excellent turf, and a rating of 6 or 7 is considered minimally acceptable.

Data Analysis

Analyze the collected data using appropriate statistical methods, such as Analysis of Variance
(ANOVA), and use a mean separation test (e.g., Fisher's LSD) to determine significant
differences between treatment means at a specified level of probability (e.g., p < 0.05).

Conclusion

Halosulfuron-methyl is an effective tool for the selective post-emergence control of sedges
and certain broadleaf weeds in a variety of turfgrass species. For research and development
purposes, adherence to detailed experimental protocols is crucial for generating reliable and
reproducible data on its efficacy and safety. The information provided in these notes serves as
a comprehensive guide for designing and implementing such studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Halosulfuron-Methyl: Application Notes and Protocols
for Turfgrass Weed Management]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672931#halosulfuron-methyl-application-in-
turfgrass-weed-management]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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